Cas no 2228771-45-5 (3,3-difluoro-2-(quinoxalin-2-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(quinoxalin-2-yl)propan-1-amine
• CAS No: 2228771-45-5
• MF: C₁₁H₁₁F₂N₃
• MW: 223.221948862076
• CID: 6240720
• PubChem ID: 165715515
• Update Time: 2025-06-15

3,3-difluoro-2-(quinoxalin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(quinoxalin-2-yl)propan-1-amine
• EN300-1947901
• 2228771-45-5

• Inchi： 1S/C11H11F2N3/c12-11(13)7(5-14)10-6-15-8-3-1-2-4-9(8)16-10/h1-4,6-7,11H,5,14H2
• InChI Key： HAUSNZFUHHZMJW-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=NC2C=CC=CC=2N=1)F

Computed Properties

• Exact Mass: 223.09210369g/mol
• Monoisotopic Mass: 223.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,3-difluoro-2-(quinoxalin-2-yl)propan-1-amine

Exploring the Potential of 3,3-Difluoro-2-(quinoxalin-2-yl)propan-1-amine (CAS No. 2228771-45-5) in Modern Research

In the rapidly evolving field of chemical research, 3,3-difluoro-2-(quinoxalin-2-yl)propan-1-amine (CAS No. 2228771-45-5) has emerged as a compound of significant interest. This molecule, characterized by its unique quinoxaline core and difluorinated side chain, offers a versatile scaffold for applications in medicinal chemistry, materials science, and agrochemical development. Researchers are increasingly drawn to its potential as a bioactive intermediate, particularly in the design of novel small-molecule inhibitors and fluorescent probes.

The structural features of 3,3-difluoro-2-(quinoxalin-2-yl)propan-1-amine make it a compelling candidate for addressing current challenges in drug discovery. Its quinoxaline moiety is known to interact with various biological targets, including kinases and GPCRs, while the difluoro group enhances metabolic stability—a critical factor in optimizing pharmacokinetic properties. Recent studies highlight its utility in developing next-generation therapeutics for conditions like inflammation and neurological disorders, aligning with the growing demand for precision medicine solutions.

Beyond pharmaceuticals, this compound has garnered attention in materials science due to its potential as a building block for organic electronics. The quinoxaline ring system contributes to π-conjugation, making it valuable for OLED materials and conductive polymers—topics trending in sustainable technology discussions. As industries prioritize green chemistry, researchers are exploring how fluorinated compounds like this can reduce environmental impact while maintaining performance.

Frequently searched questions such as "What are the applications of quinoxaline derivatives?" or "How does fluorination improve drug stability?" underscore the relevance of 3,3-difluoro-2-(quinoxalin-2-yl)propan-1-amine in contemporary science. Its synthesis routes—often involving Pd-catalyzed cross-coupling or reductive amination—are also popular topics among synthetic chemists seeking efficient heterocyclic functionalization methods.

In analytical chemistry, this compound's distinct spectroscopic signatures (notably in NMR and mass spectrometry) facilitate its identification in complex matrices. This property is crucial for quality control in API manufacturing, another area where users frequently search for analytical validation techniques. The compound’s logP and hydrogen bonding capacity further make it a subject of computational chemistry studies investigating molecular docking scenarios.

As the scientific community continues to explore structure-activity relationships, 3,3-difluoro-2-(quinoxalin-2-yl)propan-1-amine stands out for its balanced lipophilicity and hydrogen bond acceptor/donor profile. These characteristics position it as a valuable tool in fragment-based drug design—a hot topic in AI-assisted drug discovery platforms. With increasing interest in machine learning for chemical prediction, this compound’s well-defined properties serve as excellent training data for QSAR models.

The safety profile of CAS 2228771-45-5 remains an active research area, particularly regarding eco-toxicological assessments—a concern raised in many environmental chemistry queries. While not classified as hazardous under current standards, proper laboratory handling protocols are emphasized in all technical documentation, reflecting the industry’s focus on responsible research practices.